N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanecarboxamide
Description
N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanecarboxamide, also known as THCA, is a synthetic compound that has gained significant attention in the field of scientific research. THCA has been found to exhibit a range of biochemical and physiological effects, making it a promising compound for various applications.
Scientific Research Applications
Synthesis and Antitumor Activity
Researchers have developed various synthetic pathways to create compounds structurally related to N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanecarboxamide, aiming to explore their potential as antitumor agents. For instance, the synthesis of imidazotetrazines, a class of compounds with broad-spectrum antitumor activity, demonstrates the utility of incorporating certain structural motifs for enhancing antitumor efficacy. These compounds have shown curative activity against specific leukemia models, suggesting their potential as prodrug modifications to improve therapeutic outcomes (Stevens et al., 1984). Another study highlights new synthetic routes to temozolomide, an antitumor drug, through intermediates that could be related structurally to the compound , demonstrating the importance of innovative synthetic strategies in drug development (Wang et al., 1997).
Material Science Applications
In material science, the carbazole groups linked to polymers, similar in structure to N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanecarboxamide, have been utilized to synthesize electroactive polyamides. These materials exhibit significant thermal stability, photoluminescence, and electrochromic properties, making them suitable for advanced applications in electronics and photonics (Hsiao et al., 2013).
Pharmacological Research
In pharmacological research, structural modifications of imidazo[1,2-a]pyrimidine derivatives, which share a core structural similarity with N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanecarboxamide, have been explored to reduce metabolism mediated by aldehyde oxidase (AO). This research aims to improve the pharmacokinetic profiles of potential therapeutic agents, illustrating the significance of structural optimization in drug design (Linton et al., 2011).
properties
IUPAC Name |
N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O/c20-17(12-6-7-12)18-10-11-5-8-16-14(9-11)13-3-1-2-4-15(13)19-16/h5,8-9,12,19H,1-4,6-7,10H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHKWWXXDAHDYOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(N2)C=CC(=C3)CNC(=O)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)cyclopropanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-Oxa-3-azaspiro[5.5]undecane-2,4-dione](/img/structure/B2694941.png)
![4-(3-fluorophenyl)-3-{[methyl(phenyl)amino]sulfonyl}-N-(2-thienylmethyl)thiophene-2-carboxamide](/img/structure/B2694944.png)
![4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide](/img/structure/B2694953.png)
![2-[1-(2-Methoxyphenyl)sulfonylpiperidin-4-yl]oxy-4-(trifluoromethyl)pyrimidine](/img/structure/B2694954.png)
![4-[3-(4-Methylphenyl)sulfonylquinolin-4-yl]morpholine](/img/structure/B2694955.png)
![[2-(3-Fluoro-4-methylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate](/img/structure/B2694956.png)
![Methyl 2-(benzo[d][1,2,3]thiadiazole-5-carboxamido)-4,5-dimethoxybenzoate](/img/structure/B2694958.png)
![[3-(1-Methylpyrazol-4-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone](/img/structure/B2694962.png)
![N-(2,4-dimethoxyphenyl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide](/img/structure/B2694963.png)